Cas no 89879-06-1 (Acetic acid, chloro(ethylcyclopropylidene)-, methyl ester)

• Product name: Acetic acid, chloro(ethylcyclopropylidene)-, methyl ester
• CAS No: 89879-06-1
• MF: C₈H₁₁ClO₂
• MW: 174.624741792679
• CID: 586079
• PubChem ID: 71326720

Acetic acid, chloro(ethylcyclopropylidene)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chloro(ethylcyclopropylidene)-, methyl ester
• methyl 2-chloro-2-(2-ethylcyclopropylidene)acetate
• Methyl chloro(2-ethylcyclopropylidene)acetate
• DTXSID30755859
• 89879-06-1

• Inchi： InChI=1S/C8H11ClO2/c1-3-5-4-6(5)7(9)8(10)11-2/h5H,3-4H2,1-2H3
• InChI Key： OIWXEIFGCRISBE-UHFFFAOYSA-N
• SMILES： CCC1CC1=C(C(=O)OC)Cl

Computed Properties

• Exact Mass: 174.0447573g/mol
• Monoisotopic Mass: 174.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų